Cas no 1342045-04-8 (1-(Oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(Oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1342045-04-8
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5047474
• Update Time: 2025-06-14

1-(Oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid
• 1-(Oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H15NO4/c12-9(8-2-1-5-15-8)11-4-3-7(6-11)10(13)14/h7-8H,1-6H2,(H,13,14)
• InChI Key： NVVJURDUFSTVEI-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCC(C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-(Oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(Oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1342045-04-8)

1-(Oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1342045-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique oxolane (tetrahydrofuran) and pyrrolidine moieties, serves as a versatile building block in drug discovery and medicinal chemistry. Its structural features, including the carboxylic acid functional group, make it a valuable intermediate for synthesizing more complex molecules with potential therapeutic applications.

The compound's oxolane-2-carbonyl group contributes to its stability and reactivity, enabling it to participate in various chemical transformations. Researchers are particularly interested in its role as a precursor for peptide mimetics and small molecule inhibitors, which are critical in targeting protein-protein interactions. Recent studies have explored its utility in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine and targeted therapies.

In the context of current trends, 1-(Oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid is often discussed alongside topics like AI-driven drug discovery and computational chemistry. With the rise of machine learning in molecular design, this compound's structural data has been incorporated into predictive models to identify novel bioactive molecules. Additionally, its pyrrolidine-3-carboxylic acid scaffold is frequently searched in databases like PubChem and ChemSpider, reflecting its relevance in fragment-based drug design.

From a synthetic perspective, the compound's oxolane ring offers conformational rigidity, which is advantageous for optimizing drug-like properties such as bioavailability and metabolic stability. This aligns with the pharmaceutical industry's focus on lead optimization and ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Its applications extend to proteolysis-targeting chimeras (PROTACs), a hot topic in drug development for degrading disease-causing proteins.

Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as a hazardous material, its synthesis and handling require standard laboratory safety protocols. Researchers often inquire about its solubility, stability under various pH conditions, and compatibility with common reagents, making these aspects critical for experimental design.

In summary, 1-(Oxolane-2-carbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1342045-04-8) represents a promising scaffold in modern chemistry. Its integration into high-throughput screening platforms and structure-activity relationship (SAR) studies underscores its potential to address unmet medical needs. As the scientific community continues to explore its applications, this compound remains a focal point for innovation in drug discovery and beyond.